Cas no 89148-83-4 (11H-Benzo[b]xanthene-6,11,12-trione, 3,10-dimethoxy-)

• Product name: 11H-Benzo[b]xanthene-6,11,12-trione, 3,10-dimethoxy-
• CAS No: 89148-83-4
• MF: C₁₉H₁₂O₆
• MW: 336.29498
• CID: 610520
• PubChem ID: 71322376

11H-Benzo[b]xanthene-6,11,12-trione, 3,10-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[b]xanthene-6,11,12-trione, 3,10-dimethoxy-
• 3,10-dimethoxybenzo[b]xanthene-6,11,12-trione
• DTXSID50752067
• 3,10-Dimethoxy-11H-benzo[b]xanthene-6,11,12-trione
• 89148-83-4

• Inchi： InChI=1S/C19H12O6/c1-23-9-6-7-10-13(8-9)25-19-15(16(10)20)18(22)14-11(17(19)21)4-3-5-12(14)24-2/h3-8H,1-2H3
• InChI Key： DMDKIUBXILMELL-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)C4=C(C3=O)C(=CC=C4)OC

Computed Properties

• Exact Mass: 336.06338810g/mol
• Monoisotopic Mass: 336.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.9Ų